5-Bromo-2-{[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]oxy}pyrimidine

• IUPAC Name: [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-(4-tert-butylphenyl)methanone
• InChI: InChI=1S/C19H22BrN3O2/c1-19(2,3)14-6-4-13(5-7-14)17(24)23-9-8-16(12-23)25-18-21-10-15(20)11-22-18/h4-7,10-11,16H,8-9,12H2,1-3H3
• InChI Key: JWVQBQZYBAJOKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCC(C2)OC3=NC=C(C=N3)Br
• Molecular Formula: C19H22BrN3O2
• Molecular Weight: 404.3 g/mol

Description

5-Bromo-2-{[1-(4-tert-butylbenzoyl)pyrrolidin-3-yl]oxy}pyrimidine, also known as BRD-7389, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of small molecule inhibitors that target protein-protein interactions, which play a crucial role in various biological processes.

Scientific Research Applications

Antiviral and Antitumor Activity

• Antiviral Properties : C-5 substituted tubercidin analogues, including 5-bromo derivatives, have shown substantial activity against RNA viruses. These derivatives exhibit a degree of toxicity to host cells but have demonstrated protective effects against certain virus infections in vivo, highlighting their potential as biologically active agents (Bergstrom et al., 1984).
• Antitumor Activity : The synthetic analogues of tubercidin, including those with modifications at C-5, such as bromination, have been investigated for their inhibitory effects on tumor cell growth. This research suggests the structural modification at C-5 could enhance the biological activity of these compounds, making them interesting candidates for further antitumor studies (Brdar & Reich, 2008).

Synthetic Methodology and Characterization

• Microwave-Assisted Palladium-Catalyzed Reactions : Research into the reactivity of 5-bromopyrimidines with bithiophene and its analogues under palladium catalysis has expanded the toolkit for synthesizing aryl-substituted pyrimidines. This work provides a foundation for developing novel compounds with potential application in various fields, including materials science and pharmacology (Verbitskiy et al., 2013).
• Biochemical Properties : The biochemical and biological properties of 5-bromotubercidin highlight differential effects on cellular DNA-directed and viral RNA-directed RNA synthesis, emphasizing its utility as a metabolic probe for cell-virus relationship studies (Brdar & Reich, 2008).